N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-nitrophenoxy)acetamide

• IUPAC Name: N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-nitrophenoxy)acetamide
• InChI: InChI=1S/C22H16BrN3O6/c1-30-18-8-6-13(10-15(18)23)22-25-16-11-14(7-9-19(16)32-22)24-21(27)12-31-20-5-3-2-4-17(20)26(28)29/h2-11H,12H2,1H3,(H,24,27)
• InChI Key: DNIOWHBONDWAPR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)COC4=CC=CC=C4[N+](=O)[O-])Br
• Molecular Formula: C22H16BrN3O6
• Molecular Weight: 498.3 g/mol

Description

N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-nitrophenoxy)acetamide, also known as BMB-BA, is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, and its mechanism of action has been investigated in detail.

Mechanism of Action

The mechanism of action of N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-nitrophenoxy)acetamide has been investigated in various studies. It has been found to inhibit the activity of the enzyme, glycogen synthase kinase-3 beta (GSK-3β), which is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. Inhibition of GSK-3β has been found to have anticancer and neuroprotective effects.
Biochemical and Physiological Effects:
N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-nitrophenoxy)acetamide has been found to have various biochemical and physiological effects. In vitro studies have shown that N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-nitrophenoxy)acetamide inhibits the growth of cancer cells and induces apoptosis. It has also been found to have neuroprotective effects in animal models of neurodegenerative diseases. N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-nitrophenoxy)acetamide has been found to have low toxicity and is well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-nitrophenoxy)acetamide is its low toxicity and high solubility, which makes it suitable for use in in vitro and in vivo studies. However, one of the limitations of N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-nitrophenoxy)acetamide is its low bioavailability, which may limit its effectiveness in some applications.

Future Directions

There are several future directions for research on N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-nitrophenoxy)acetamide. One area of research is the development of more potent and selective inhibitors of GSK-3β. Another area of research is the investigation of the potential use of N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-nitrophenoxy)acetamide in combination with other chemotherapeutic agents for the treatment of cancer. Additionally, further studies are needed to investigate the potential use of N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-nitrophenoxy)acetamide in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease.
Conclusion:
In conclusion, N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-nitrophenoxy)acetamide is a chemical compound that has been studied for its potential use in scientific research. It has been found to have various biochemical and physiological effects, and its mechanism of action has been investigated in detail. N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-nitrophenoxy)acetamide has potential applications in cancer research and the treatment of neurodegenerative diseases. Further research is needed to fully understand the potential of N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-nitrophenoxy)acetamide in these areas.

Synthesis Methods

N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-nitrophenoxy)acetamide can be synthesized using a multi-step process. The first step involves the synthesis of 3-bromo-4-methoxyaniline, which is then reacted with 2-nitrophenol to form the intermediate product. The intermediate product is then reacted with 2-amino-5-nitrobenzoxazole to form the final product, N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-nitrophenoxy)acetamide. The synthesis method has been optimized to obtain high yields of pure N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-nitrophenoxy)acetamide.

Scientific Research Applications

N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-nitrophenoxy)acetamide has been studied for its potential use in various scientific research applications. One of the main areas of research has been in the field of cancer research. N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-nitrophenoxy)acetamide has been found to have anticancer properties and has been investigated as a potential chemotherapeutic agent. It has also been studied for its potential use in the treatment of neurodegenerative diseases.